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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzyl alcohol

Cat. No.: B068981

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the key physicochemical properties of 3-Fluoro-
4-methylbenzyl alcohol, a compound of interest in various research and development

applications. The data presented is intended to support laboratory work and computational
modeling.

Molecular Identity and Weight

The fundamental identifying characteristics of 3-Fluoro-4-methylbenzyl alcohol are detailed
below. The molecular weight is a critical parameter for stoichiometric calculations in chemical
reactions and for the interpretation of mass spectrometry data.

Property Value

Chemical Name 3-Fluoro-4-methylbenzyl alcohol
Synonyms (3-fluoro-4-methylphenyl)methanol
CAS Number 192702-79-7

Molecular Formula CsHoFO

Molecular Weight 140.15 g/mol [1]
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The molecular formula CsHoFO indicates the elemental composition of the molecule, which
consists of eight carbon atoms, nine hydrogen atoms, one fluorine atom, and one oxygen atom.
[1] The precise molecular weight is derived from the sum of the atomic weights of these
constituent atoms.

Note: The user's request for experimental protocols, signaling pathways, and logical
relationship diagrams are not applicable to the determination of a compound's molecular
weight. Therefore, these sections are omitted from this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

